Methyl 4-[({[(4-methylphenyl)acetyl]oxy}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[2-(4-methylphenyl)acetyl]oxyacetyl]amino]benzoate
• InChI: InChI=1S/C19H19NO5/c1-13-3-5-14(6-4-13)11-18(22)25-12-17(21)20-16-9-7-15(8-10-16)19(23)24-2/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key: ODDIAQUWBLYIBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

Methyl 4-[({[(4-methylphenyl)acetyl]oxy}acetyl)amino]benzoate, also known as MPA, is a synthetic compound that belongs to the family of benzamide derivatives. It is widely used in scientific research due to its unique properties and mechanism of action.

Scientific Research Applications

Synthesis and Characterization

• Research on monofluorinated small molecules, including compounds with complex ester and amide groups, focuses on their synthesis and structural characterization, highlighting the importance of precise molecular engineering in developing new materials with specific properties J. Burns, E. Hagaman, 1993.

Applications in Polymer Science

• Studies on azo polymers for reversible optical storage demonstrate the synthesis and copolymerization of molecules with detailed structural functions similar to the query compound, emphasizing their potential in creating materials with photoinduced birefringence, crucial for optical data storage technologies X. Meng, A. Natansohn, C. Barrett, P. Rochon, 1996.

Nitroxide-Mediated Photopolymerization

• The development of new alkoxyamines for nitroxide-mediated photopolymerization reveals the synthesis of complex molecules with functionalities similar to the query compound, showcasing advances in polymer chemistry that enable precise control over polymer growth and properties through UV irradiation Yohann Guillaneuf, D. Bertin, D. Gigmes, D. Versace, J. Lalevée, J. Fouassier, 2010.